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Compound of Interest

Compound Name: BMS-262084

Cat. No.: B1667191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-262084 is a potent and selective small molecule inhibitor of factor XIa (FXIa), a key

enzyme in the intrinsic pathway of the blood coagulation cascade. Its mechanism of action

involves irreversible inhibition of FXIa, making it a subject of interest for the development of

novel antithrombotic therapies with a potentially wider therapeutic window and reduced

bleeding risk compared to traditional anticoagulants. This technical guide provides a

comprehensive overview of the selectivity profile of BMS-262084 against a panel of serine

proteases, supported by detailed experimental methodologies and visual representations of

relevant pathways and workflows.

Core Data: Protease Selectivity Profile
The inhibitory activity of BMS-262084 against human factor XIa and a range of other human

serine proteases has been quantified to establish its selectivity. The following table summarizes

the half-maximal inhibitory concentration (IC50) values, providing a clear comparison of the

compound's potency against its primary target versus off-target proteases.
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Protease IC50 (nM)
Fold Selectivity vs. Factor
XIa

Factor XIa 2.8 1

Tryptase 5.0 1.8

Trypsin 50 17.9

Urokinase 542 193.6

Plasma Kallikrein 550 196.4

Plasmin 1700 607.1

Thrombin (Factor IIa) 10500 3750

Factor IXa 17400 6214.3

Data compiled from publicly available sources.[1]

Mechanism of Action and Signaling Pathway
BMS-262084 is an irreversible inhibitor of factor XIa.[1] This mechanism-based inhibition is a

critical aspect of its pharmacological profile. The compound's primary target, Factor XIa, is a

serine protease that plays a crucial role in the amplification of thrombin generation through the

intrinsic pathway of the coagulation cascade.
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Intrinsic Pathway

Extrinsic Pathway

Common Pathway

Factor XII Factor XIIa

Contact
Activation Factor XIActivates Factor XIaActivation Factor IXActivates

Tissue Factor Factor VIIaForms Complex Factor XActivates

Factor Xa

Factor IXa

Activates

ProthrombinActivates Thrombin FibrinogenCleaves Fibrin

BMS-262084 Inhibits
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Preparation

Assay Execution

Data Analysis

Prepare serial dilutions of BMS-262084

Add BMS-262084 dilutions and protease to microplate wells

Prepare protease stock solution Prepare chromogenic substrate stock solution

Initiate reaction by adding chromogenic substrate

Incubate at a controlled temperature (e.g., 37°C)

Monitor absorbance change over time using a plate reader

Calculate the rate of reaction for each inhibitor concentration

Plot reaction rate vs. inhibitor concentration and determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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